Cas no 2171425-69-5 (3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171425-69-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5791074
• PubChem ID: 165561838
• Update Time: 2025-10-22

3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171425-69-5
• 3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• EN300-1505270
• 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-10-23(25(31)28(5-2)17(3)15-24(29)30)27-26(32)33-16-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,17,22-23H,4-5,10,15-16H2,1-3H3,(H,27,32)(H,29,30)/t17?,23-/m0/s1
• InChI Key： IUFMRHHMRYHMRB-VXLWULRPSA-N
• SMILES： O(C(N[C@H](C(N(CC)C(C)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

3-(2S)-N-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic Acid: A Comprehensive Overview

The compound with CAS No 2171425-69-5, known as 3-(2S)-N-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic Acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 2-position, and an N-Ethyl substituent. These structural features contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and protection strategies. The Fmoc group, as a protecting agent, plays a critical role in controlling the reactivity of amino groups during peptide assembly. In the case of this compound, the presence of the Fmoc group at the 2-position ensures precise control over the reactivity of the amino group, making it an ideal candidate for use in peptide synthesis and modification. Furthermore, the chiral center at the 2-position introduces stereochemical complexity, which is essential for achieving specific biological activities and selectivity in drug design.

The N-Ethyl substituent adds another layer of functionality to this molecule. Ethyl groups are commonly used in organic chemistry to modulate physical properties such as solubility and lipophilicity. In this compound, the ethyl group likely enhances the molecule's stability and bioavailability, making it more suitable for therapeutic applications. Recent research has also shown that such substituents can influence enzyme interactions and binding affinities, further underscoring their importance in drug development.

From a synthetic perspective, this compound represents a challenging yet rewarding target for organic chemists. The construction of such a complex molecule requires a combination of advanced synthetic techniques, including multi-step synthesis, stereocontrol methods, and purification strategies. Recent advancements in asymmetric synthesis have made it possible to construct chiral centers with high enantiomeric excess, ensuring that the compound can be produced with consistent quality and purity.

In terms of biological activity, this compound has shown promise in various assays targeting enzyme inhibition and receptor binding. The presence of the Fmoc group allows for controlled release mechanisms, which are highly desirable in drug delivery systems. Additionally, the chiral center at the 2-position enables selective interactions with biological targets, potentially leading to higher efficacy and reduced side effects compared to non-chiral analogs.

Looking ahead, this compound represents a valuable platform for further exploration in medicinal chemistry. Its unique structure offers opportunities for functionalization and optimization, enabling researchers to tailor its properties for specific therapeutic applications. With ongoing advancements in chemical synthesis and biological screening technologies, it is anticipated that this compound will play an increasingly important role in drug discovery and development.

In conclusion, 3-(2S)-N-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic Acid (CAS No 2171425-69-5) is a multifaceted molecule with significant potential in pharmaceutical research. Its complex structure, featuring an Fmoc group, a chiral center, and an N-Ethyl substituent, provides a foundation for diverse applications in peptide synthesis, drug design, and therapeutic development. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to the field of medicinal chemistry.